Cas no 1251655-47-6 (3-{1-(hydroxymethyl)cyclopropylmethyl}-1-2-(4-methoxyphenyl)ethylurea)

• Product Name: 3-{1-(hydroxymethyl)cyclopropylmethyl}-1-2-(4-methoxyphenyl)ethylurea
• CAS No: 1251655-47-6
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5843214
• PubChem ID: 49670996
• Update Time: 2025-10-25

3-{1-(hydroxymethyl)cyclopropylmethyl}-1-2-(4-methoxyphenyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(hydroxymethyl)cyclopropylmethyl}-1-2-(4-methoxyphenyl)ethylurea
• 3-{[1-(hydroxymethyl)cyclopropyl]methyl}-1-[2-(4-methoxyphenyl)ethyl]urea
• 1-[[1-(hydroxymethyl)cyclopropyl]methyl]-3-[2-(4-methoxyphenyl)ethyl]urea
• VU0529074-1
• F5966-0036
• AKOS024528597
• SR-01000926442
• 1251655-47-6
• SR-01000926442-1
• 1-((1-(hydroxymethyl)cyclopropyl)methyl)-3-(4-methoxyphenethyl)urea

• Inchi： 1S/C15H22N2O3/c1-20-13-4-2-12(3-5-13)6-9-16-14(19)17-10-15(11-18)7-8-15/h2-5,18H,6-11H2,1H3,(H2,16,17,19)
• InChI Key： DXRXLZPLRKLQMI-UHFFFAOYSA-N
• SMILES： OCC1(CNC(NCCC2C=CC(=CC=2)OC)=O)CC1

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-{1-(hydroxymethyl)cyclopropylmethyl}-1-2-(4-methoxyphenyl)ethylurea

3-{1-(Hydroxymethyl)cyclopropylmethyl}-1-2-(4-methoxyphenyl)ethylurea: A Comprehensive Overview

The compound 3-{1-(Hydroxymethyl)cyclopropylmethyl}-1-2-(4-methoxyphenyl)ethylurea (CAS No. 1251655-47-6) is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring, a hydroxymethyl group, and a urea moiety. The presence of these functional groups makes it a versatile molecule with diverse applications.

Recent studies have highlighted the importance of cyclopropane rings in organic chemistry due to their strain energy and reactivity. In the case of 3-{1-(Hydroxymethyl)cyclopropylmethyl}-1-2-(4-methoxyphenyl)ethylurea, the cyclopropane ring is attached to a hydroxymethyl group, which introduces additional flexibility and reactivity to the molecule. This combination has been shown to enhance the compound's ability to interact with biological systems, making it a promising candidate for drug development.

The urea moiety in this compound plays a crucial role in its functionality. Urea-based compounds are known for their ability to form hydrogen bonds, which is essential for many biological interactions. In this case, the urea group is connected to a 4-methoxyphenyl group, which adds electron-donating properties to the molecule. This feature can influence the compound's solubility, stability, and bioavailability, all of which are critical factors in pharmaceutical applications.

Recent advancements in computational chemistry have allowed researchers to model the behavior of 3-{1-(Hydroxymethyl)cyclopropylmethyl}-1-2-(4-methoxyphenyl)ethylurea in various environments. These studies have provided insights into the compound's electronic structure, reactivity, and potential interactions with biological targets. For instance, molecular docking studies have revealed that this compound has a high affinity for certain protein receptors, suggesting its potential as a lead compound in drug discovery.

In addition to its pharmacological applications, 3-{1-(Hydroxymethyl)cyclopropylmethyl}-1-2-(4-methoxyphenyl)ethylurea has shown promise in materials science. Its unique structure allows it to form stable networks when cross-linked with other molecules, making it a candidate for use in polymer synthesis and advanced materials development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient methods to synthesize 3-{1-(Hydroxymethyl)cyclopropylmethyl}-1-2-(4-methoxyphenyl)ethylurea, including strategies to optimize yield and purity. These methods have been refined based on recent findings in organic synthesis, ensuring that the compound can be produced on a larger scale for industrial applications.

One of the most exciting developments related to 3-{1-(Hydroxymethyl)cyclopropylmethyl}-1-2-(4-methoxyphenyl)ethylurea is its potential use in targeted drug delivery systems. Its ability to interact with specific biological targets makes it an ideal candidate for designing drugs that can deliver therapeutic agents directly to diseased cells while minimizing side effects on healthy tissues.

Furthermore, recent studies have explored the environmental impact of this compound. Researchers have investigated its biodegradability and toxicity profiles under various conditions. These studies have shown that 3-{1-(Hydroxymethyl)cyclopropylmethyl}-1-2-(4-methoxyphenyl)ethylurea has low toxicity and is biodegradable under specific environmental conditions, making it an environmentally friendly option for certain applications.

In conclusion, 3-{1-(Hydroxymethyl)cyclopropylmethyl}-1-2-(4-methoxyphenyl)ethylurea (CAS No. 1251655-47-6) is a versatile compound with significant potential across multiple fields. Its unique structure and functional groups make it an attractive candidate for both pharmaceutical and materials science applications. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing scientific innovation.